Cas no 1342141-40-5 (3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol
• CAS No: 1342141-40-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6021316
• PubChem ID: 63586247
• Update Time: 2025-06-11

3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol
• 1342141-40-5
• EN300-1857669
• 3-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-ol
• AKOS012895555

• Inchi： 1S/C11H19N3O/c1-2-14-8-10(7-13-14)6-11(15)4-3-5-12-9-11/h7-8,12,15H,2-6,9H2,1H3
• InChI Key： KJKRNJSDOXPKQW-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NN(CC)C=2)CNCCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol

Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol (CAS No. 1342141-40-5)

3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol (CAS No. 1342141-40-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a pyrazole ring with a piperidine backbone, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its heterocyclic nature, which is often associated with bioactive properties. The compound's ethyl-substituted pyrazole moiety further enhances its stability and reactivity, making it a valuable candidate for further study.

In recent years, the demand for novel heterocyclic compounds like 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol has surged, driven by advancements in medicinal chemistry and drug design. This compound's CAS No. 1342141-40-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and potential biological activities. Its piperidin-3-ol segment is particularly noteworthy, as it is a common scaffold in CNS-targeting drugs, sparking interest in neurological and psychiatric applications.

The 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol structure also aligns with current trends in fragment-based drug discovery, where small molecular fragments are optimized for binding to specific targets. This approach is highly relevant in the development of kinase inhibitors and GPCR modulators, areas of intense research in oncology and neurology. Additionally, the compound's logP and solubility profiles are critical for ADME (Absorption, Distribution, Metabolism, Excretion) studies, which are essential for preclinical drug evaluation.

Another hot topic linked to CAS No. 1342141-40-5 is its potential role in green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce environmental impact. The ethyl-pyrazole derivative's stability under mild conditions makes it a promising candidate for sustainable production. Questions about its scalability and industrial applications are common in scientific forums, highlighting its commercial viability.

From a structural-activity relationship (SAR) perspective, 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol offers a rich template for modifications. Its methylpiperidin-3-ol group can be functionalized to enhance selectivity or potency, while the pyrazole ring can be tuned for improved pharmacokinetics. Such flexibility is invaluable in lead optimization campaigns, where minor structural changes can significantly alter biological outcomes.

In summary, 3-(1-ethyl-1H-pyrazol-4-yl)methylpiperidin-3-ol (CAS No. 1342141-40-5) represents a compelling case study in modern drug discovery. Its dual heterocyclic architecture, combined with its synthetic accessibility and bioactive potential, positions it as a molecule of enduring interest. As research continues to uncover its full capabilities, this compound is likely to remain a focal point in both academic and industrial settings.